Cas no 77727-88-9 ( )
structure
Product Name:
CAS No:77727-88-9
MF:C10H12N2O
MW:176.215082168579
CID:983751
PubChem ID:306094
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- pyridin-3-yl(pyrrolidin-1-yl)methanone
- DTXSID30308400
- 3-(pyrrolidin-1-ylcarbonyl)pyridine
- AKOS003854853
- AO-854/43479173
- (Pyridin-3-yl)(pyrrolidin-1-yl)methanone
- 1-NICOTINOYLPYRROLIDINE
- 3-(PYRROLIDINE-1-CARBONYL)PYRIDINE
- Oprea1_255829
- (PYRIDIN-3-YL)-PYRROLIDIN-1-YL-METHANONE
- NSC203405
- SCHEMBL6640482
- NSC-203405
- 3-(1-pyrrolidinylcarbonyl)pyridine
- Z31480231
- 77727-88-9
- HS-5950
-
-
- Inchi： 1S/C10H12N2O/c13-10(12-6-1-2-7-12)9-4-3-5-11-8-9/h3-5,8H,1-2,6-7H2
- InChI Key： UVTAMWNTYFEONL-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)N1CCCC1
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 33.2Ų
Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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